Cas no 694506-87-1 (2,3-diethylquinoxaline-6-carboxylic acid)
2,3-diethylquinoxaline-6-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-Quinoxalinecarboxylicacid,2,3-diethyl-(9CI)
- 2,3-DIETHYL-QUINOXALINE-6-CARBOXYLIC ACID
- 2,3-diethylquinoxaline-6-carboxylic acid
- MLS000336606
- 2,3-diethylquinoxaline-6-carboxylicacid
- EN300-07839
- 2,3-diethyl-quinoxaline-6-carboxylic acid, AldrichCPR
- HMS1698H13
- 2,3-diethyl-6-quinoxalinecarboxylic acid
- CS-0220904
- 694506-87-1
- BDBM63316
- F3284-8055
- CHEMBL1321638
- SMR000248218
- AKOS000117034
- HMS2578N09
- Z55723244
- cid_772501
- MFCD03450169
- 6-QUINOXALINECARBOXYLIC ACID, 2,3-DIETHYL-
- DB-284330
- G54443
-
- MDL: MFCD03450169
- Inchi: 1S/C13H14N2O2/c1-3-9-10(4-2)15-12-7-8(13(16)17)5-6-11(12)14-9/h5-7H,3-4H2,1-2H3,(H,16,17)
- InChI Key: PPDTZYUTKIMTJM-UHFFFAOYSA-N
- SMILES: OC(C1C=CC2=C(C=1)N=C(CC)C(CC)=N2)=O
Computed Properties
- Exact Mass: 230.106
- Monoisotopic Mass: 230.106
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 63.1Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Melting Point: NA
- Boiling Point: 345.5±37.0 °C at 760 mmHg
- Flash Point: 162.7±26.5 °C
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
2,3-diethylquinoxaline-6-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2,3-diethylquinoxaline-6-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 019045-500mg |
2,3-Diethyl-quinoxaline-6-carboxylic acid |
694506-87-1 | 500mg |
3055CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 019045-1g |
2,3-Diethyl-quinoxaline-6-carboxylic acid |
694506-87-1 | 1g |
5005CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 019045-1g |
2,3-Diethyl-quinoxaline-6-carboxylic acid |
694506-87-1 | 1g |
5005.0CNY | 2021-07-05 | ||
| Chemenu | CM221850-1g |
2,3-Diethylquinoxaline-6-carboxylic acid |
694506-87-1 | 97% | 1g |
$316 | 2024-07-24 | |
| Chemenu | CM221850-5g |
2,3-Diethylquinoxaline-6-carboxylic acid |
694506-87-1 | 97% | 5g |
$825 | 2021-08-04 | |
| TRC | D483510-25mg |
2,3-Diethylquinoxaline-6-carboxylic Acid |
694506-87-1 | 25mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D483510-50mg |
2,3-Diethylquinoxaline-6-carboxylic Acid |
694506-87-1 | 50mg |
$ 95.00 | 2022-06-05 | ||
| TRC | D483510-250mg |
2,3-Diethylquinoxaline-6-carboxylic Acid |
694506-87-1 | 250mg |
$ 320.00 | 2022-06-05 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 019045-500mg |
2,3-Diethyl-quinoxaline-6-carboxylic acid |
694506-87-1 | 500mg |
3055.0CNY | 2021-07-13 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN18947-1G |
2,3-diethylquinoxaline-6-carboxylic acid |
694506-87-1 | 95% | 1g |
¥ 937.00 | 2023-04-05 |
2,3-diethylquinoxaline-6-carboxylic acid Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 2,3-diethylquinoxaline-6-carboxylic acid
Introduction to 2,3-diethylquinoxaline-6-carboxylic acid (CAS No. 694506-87-1)
2,3-diethylquinoxaline-6-carboxylic acid, with the chemical identifier CAS No. 694506-87-1, is a significant compound in the field of organic chemistry and pharmaceutical research. This heterocyclic organic compound belongs to the quinoxaline family, which has garnered considerable attention due to its diverse pharmacological properties and potential applications in medicinal chemistry. The structure of 2,3-diethylquinoxaline-6-carboxylic acid consists of a fused ring system comprising a benzene ring and a pyrazine-like core, with ethyl substituents at the 2 and 3 positions and a carboxylic acid group at the 6 position. This unique arrangement contributes to its distinctive chemical reactivity and biological activity.
The synthesis of 2,3-diethylquinoxaline-6-carboxylic acid typically involves multi-step organic reactions, often starting from readily available precursors such as ethyl acetoacetate and malononitrile. The process commonly includes condensation reactions followed by cyclization to form the quinoxaline core. The introduction of the ethyl groups at the 2 and 3 positions enhances the compound's lipophilicity, making it more suitable for membrane interactions and potential drug delivery systems. Additionally, the presence of the carboxylic acid moiety at the 6 position allows for further functionalization, enabling the development of derivatives with tailored biological activities.
In recent years, 2,3-diethylquinoxaline-6-carboxylic acid has been extensively studied for its pharmacological potential. Research has highlighted its role as a precursor in the synthesis of various bioactive molecules, including kinase inhibitors and antimicrobial agents. The quinoxaline scaffold is known for its ability to interact with biological targets such as enzymes and receptors, making it a valuable building block in drug discovery. Specifically, derivatives of 2,3-diethylquinoxaline-6-carboxylic acid have shown promise in inhibiting tyrosine kinases, which are implicated in various diseases including cancer.
One of the most compelling areas of research involving 2,3-diethylquinoxaline-6-carboxylic acid is its application in developing novel therapeutic agents for neurological disorders. Studies have demonstrated that certain quinoxaline derivatives can modulate neurotransmitter activity by interacting with specific receptors in the brain. For instance, modifications to the structure of 2,3-diethylquinoxaline-6-carboxylic acid have led to compounds that exhibit properties similar to those of selective serotonin reuptake inhibitors (SSRIs), suggesting potential use in treating depression and anxiety disorders. These findings underscore the importance of this compound as a scaffold for further medicinal chemistry exploration.
The chemical properties of 2,3-diethylquinoxaline-6-carboxylic acid, particularly its solubility and stability under various conditions, make it an attractive candidate for pharmaceutical applications. Its solubility profile allows for easy formulation into different dosage forms, while its stability ensures prolonged shelf life and efficacy. Furthermore, the compound's compatibility with various synthetic methodologies facilitates its integration into complex drug development pipelines. Researchers have leveraged these properties to design prodrugs and targeted delivery systems that enhance bioavailability and therapeutic efficacy.
In conclusion, 2,3-diethylquinoxaline-6-carboxylic acid (CAS No. 694506-87-1) represents a promising compound in pharmaceutical research due to its unique structural features and versatile biological activities. Its role as a precursor in synthesizing bioactive molecules underscores its significance in drug discovery efforts aimed at treating various diseases. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in medicinal chemistry innovation.
694506-87-1 (2,3-diethylquinoxaline-6-carboxylic acid) Related Products
- 904813-39-4(3-Methylquinoxaline-5-carboxylic Acid)
- 6924-67-0(2,3-dimethylquinoxaline-5-carboxylic Acid)
- 90833-18-4(6,7,8,9-tetrahydro-1-Phenazinecarboxylic acid)
- 106976-28-7(6,7,8,9-tetrahydro-4-methyl-1-Phenazinecarboxylic acid)
- 179406-31-6(6-Quinoxalinecarboxaldehyde, 2,3-bis(1-methylethyl)-)
- 32461-66-8(Methyl 2,3-dimethylquinoxaline-6-carboxylate)
- 90833-44-6(7,8,9,10-tetrahydro-6H-Cyclohepta[b]quinoxaline-2-carboxylic acid)
- 17635-26-6(2,3-Dimethylquinoxaline-6-carboxylic acid)
- 90833-19-5(7,8,9,10-tetrahydro-6H-Cyclohepta[b]quinoxaline-1-carboxylic acid)
- 90833-42-4(6,7,8,9-tetrahydro-2-Phenazinecarboxylic acid)